3-{[4-(2-bromobenzyl)-1-piperazinyl]methyl}-1H-indole

• IUPAC Name: 3-[[4-[(2-bromophenyl)methyl]piperazin-1-yl]methyl]-1H-indole
• InChI: InChI=1S/C20H22BrN3/c21-19-7-3-1-5-16(19)14-23-9-11-24(12-10-23)15-17-13-22-20-8-4-2-6-18(17)20/h1-8,13,22H,9-12,14-15H2
• InChI Key: WADIXOUBCHKQIQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2Br)CC3=CNC4=CC=CC=C43
• Molecular Formula: C20H22BrN3
• Molecular Weight: 384.3 g/mol

Description

“3-{[4-(2-bromobenzyl)-1-piperazinyl]methyl}-1H-indole” is a derivative of indole, a significant heterocyclic system in natural products and drugs. Indole derivatives play a crucial role in cell biology and have been used as biologically active compounds for the treatment of various disorders.

Synthesis Analysis

The synthesis of indole derivatives has attracted the attention of the chemical community due to their importance. For instance, the Fischer indole synthesis of optically active cyclohexanone and phenylhydrazine hydrochloride using methanesulfonic acid under reflux in methanol yielded a corresponding tricyclic indole.

Molecular Structure Analysis

The structure of similar compounds has been confirmed by techniques such as FTIR, 1H and 13C NMR, HRMS, and X-ray single crystal diffraction. The structure is often stabilized via inter- and intra- C–H…O interactions and intra hydrogen bonding C–H…N interactions.

Chemical Reactions Analysis

Indole derivatives, both natural and synthetic, show various biologically vital properties. The investigation of novel methods of synthesis has attracted the attention of the chemical community.

Mechanism of Action

While the specific mechanism of action for “3-{[4-(2-bromobenzyl)-1-piperazinyl]methyl}-1H-indole” is not explicitly mentioned in the resources, indole derivatives have been found to exhibit a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Future Directions

The application of indole derivatives for the treatment of various disorders has attracted increasing attention in recent years. Future research could focus on exploring the therapeutic potential of “3-{[4-(2-bromobenzyl)-1-piperazinyl]methyl}-1H-indole” and other indole derivatives.